Cas no 1402153-17-6 (1-amino(4-fluorophenyl)methylcyclopentan-1-ol)

• Product Name: 1-amino(4-fluorophenyl)methylcyclopentan-1-ol
• CAS No: 1402153-17-6
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5208912
• PubChem ID: 121281031
• Update Time: 2025-06-10

1-amino(4-fluorophenyl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[amino(4- fluorophenyl)methyl]cyclopentan-1- ol
• Cyclopentanol, 1-[amino(4-fluorophenyl)methyl]-
• 1-amino(4-fluorophenyl)methylcyclopentan-1-ol
• 1402153-17-6
• EN300-1640474
• WLZ3023
• 1-[amino(4-fluorophenyl)methyl]cyclopentan-1-ol
• SCHEMBL17684196

• Inchi： 1S/C12H16FNO/c13-10-5-3-9(4-6-10)11(14)12(15)7-1-2-8-12/h3-6,11,15H,1-2,7-8,14H2
• InChI Key： OONAZUNPNRGEQM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1(CCCC1)O)N

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(4-fluorophenyl)methylcyclopentan-1-ol

Chemical Profile of 1-amino(4-fluorophenyl)methylcyclopentan-1-ol (CAS No. 1402153-17-6)

1-amino(4-fluorophenyl)methylcyclopentan-1-ol is a specialized organic compound characterized by its complex molecular structure, which integrates a cyclopentanone backbone with an amino group and a 4-fluorophenylmethyl side chain. This unique arrangement imparts distinct chemical properties, making it a subject of interest in the field of medicinal chemistry and drug discovery. The compound's molecular formula, C₁₁H₁₃NO₂F, reflects its composition and suggests potential interactions with biological targets, which are critical for therapeutic applications.

The synthesis of 1-amino(4-fluorophenyl)methylcyclopentan-1-ol involves multi-step organic transformations, typically starting from commercially available precursors such as cyclopentanone and 4-fluoroiodobenzene. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are employed to construct the desired framework. The presence of the fluorine atom in the aromatic ring enhances the compound's lipophilicity and metabolic stability, which are key factors in drug design. Additionally, the amino group provides a site for further functionalization, enabling the development of derivatives with tailored biological activities.

Recent research in medicinal chemistry has highlighted the significance of heterocyclic compounds in addressing various therapeutic challenges. The cyclopentanone moiety in 1-amino(4-fluorophenyl)methylcyclopentan-1-ol has been explored for its potential role in modulating enzyme inhibition and receptor binding. Studies indicate that such structures can exhibit inhibitory effects on targets involved in inflammatory pathways, making them relevant for the development of anti-inflammatory agents. Furthermore, the fluorinated aromatic ring has been associated with improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation.

In vitro investigations have begun to unravel the pharmacological profile of 1-amino(4-fluorophenyl)methylcyclopentan-1-ol. Preliminary experiments suggest that this compound may interact with proteins involved in signal transduction and cell proliferation. The combination of the amino group and the fluorinated phenyl ring appears to confer selective binding affinity to certain enzymes, such as kinases and phosphodiesterases, which are implicated in cancer and neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The impact of fluorine substitution on biological activity has been a focal point in drug development over recent years. The electron-withdrawing nature of fluorine can influence both the electronic distribution and steric properties of molecules, leading to enhanced binding affinity and selectivity. In the context of 1-amino(4-fluorophenyl)methylcyclopentan-1-ol, the 4-fluorophenylmethyl group is expected to contribute to favorable interactions with biological targets through hydrophobic and electrostatic forces. This feature aligns with current trends in drug design, where structurally diverse compounds are being explored to overcome resistance mechanisms.

Advances in computational chemistry have facilitated the rapid screening of novel compounds like 1-amino(4-fluorophenyl)methylcyclopentan-1-ol for their pharmacological potential. Molecular docking simulations have been used to predict binding modes and affinity scores for various biological targets. These virtual experiments have provided valuable insights into the structural requirements for optimal activity, guiding experimental efforts toward more potent derivatives. Such integrative approaches between experimental synthesis and computational modeling are accelerating the discovery pipeline in pharmaceutical research.

The development of new therapeutic agents often necessitates rigorous evaluation through preclinical studies to assess safety and efficacy. While 1-amino(4-fluorophenyl)methylcyclopentan-1-ol has shown promise in initial assays, further characterization is required before clinical translation can be considered. Potential applications may include disorders characterized by abnormal protein-protein interactions or enzyme dysregulation. The compound's unique structural features position it as a versatile scaffold for generating libraries of analogs with improved pharmacological profiles.

The role of fluorinated aromatic compounds in medicinal chemistry continues to expand, driven by their ability to modulate molecular properties effectively. The incorporation of fluorine into 1-amino(4-fluorophenyl)methylcyclopentan-1-ol exemplifies how small structural modifications can significantly influence biological activity. Future research may explore additional fluorination strategies or alternative substituents at key positions within the molecule to optimize potency and selectivity. Such endeavors are essential for advancing toward next-generation therapeutics that address unmet medical needs.